Cas no 2229368-74-3 (2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol)

• Product Name: 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol
• CAS No: 2229368-74-3
• MF: C₉H₁₁BrFNO₂
• MW: 264.091545343399
• CID: 5838330
• PubChem ID: 165646670
• Update Time: 2025-06-08

2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol
• 2229368-74-3
• EN300-1937669
• 2-[1-(aminooxy)propan-2-yl]-4-bromo-6-fluorophenol

• Inchi： 1S/C9H11BrFNO2/c1-5(4-14-12)7-2-6(10)3-8(11)9(7)13/h2-3,5,13H,4,12H2,1H3
• InChI Key： PBEXHMABUKPEHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)CON)O)F

Computed Properties

• Exact Mass: 262.99572g/mol
• Monoisotopic Mass: 262.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol

Introduction to 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol (CAS No. 2229368-74-3)

2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229368-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both aminooxy and bromo substituents on a phenolic backbone, which endows it with unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with inflammation, cancer, and other diseases.

The aminooxy group in the molecular structure of 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol plays a crucial role in its reactivity and potential biological activity. Aminooxy groups are known to participate in various chemical transformations, including oxidation-reduction reactions and the formation of stable linkages with other biomolecules. In pharmaceutical applications, such functional groups are often exploited to enhance drug-target interactions or to facilitate the synthesis of more complex drug molecules. The presence of an aminooxy moiety in this compound suggests that it may exhibit properties conducive to bioconjugation or serve as a precursor for the development of novel therapeutic agents.

Complementing the aminooxy group, the bromo substituent at the 4-position of the phenol ring introduces electrophilic characteristics to the molecule, making it susceptible to nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where such reactivity can be leveraged to introduce additional functional groups or to modify existing ones for improved pharmacological efficacy. The combination of a brominated phenol with an aminooxy group creates a versatile scaffold that can be further modified through various synthetic strategies, enabling the exploration of diverse chemical space for drug discovery.

The fluorine atom at the 6-position of the phenol ring is another key structural element that influences the properties of 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol. Fluoro-substituted aromatic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The electron-withdrawing nature of fluorine can also influence the electronic distribution within the molecule, potentially affecting its interactions with enzymes or receptors. These characteristics make fluorinated phenols valuable components in medicinal chemistry, and their incorporation into drug candidates has been associated with successful clinical outcomes in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of compounds like 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol. These tools allow researchers to predict binding affinities, assess metabolic stability, and explore structural modifications with high precision. By leveraging these technologies, scientists can accelerate the design and optimization of drug candidates, reducing the time and cost associated with traditional trial-and-error approaches. The integration of computational methods with experimental validation has been instrumental in uncovering novel pharmacological activities and improving drug-like properties.

In particular, studies have demonstrated that modifications involving aminooxy and bromo groups can lead to compounds with enhanced anti-inflammatory and anticancer properties. For instance, derivatives of brominated phenols have been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Similarly, aminooxy-functionalized molecules have been explored for their ability to modulate signaling pathways associated with cancer cell proliferation and survival. The combination of these features in 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol suggests that it may exhibit multifaceted biological activities relevant to these diseases.

The synthesis of 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include halogenation reactions at specific positions on the aromatic ring, followed by functionalization at the aliphatic chain via nucleophilic substitution or condensation reactions. The introduction of the fluorine atom typically requires specialized methodologies, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic chemistry have enabled more efficient and scalable production processes for complex molecules like this one, facilitating their use in preclinical and clinical studies.

The pharmacological evaluation of 2-1-(aminooxy)propan-2-yl-4-bromo-6-fluorophenol has revealed promising preliminary results in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated inhibitory effects on enzymes implicated in inflammation and cancer progression. Additionally, animal studies have shown potential therapeutic benefits without significant adverse effects at tested doses. These findings underscore its potential as a lead compound for further development into a novel therapeutic agent. However, additional research is needed to fully elucidate its mechanism of action and long-term safety profile before human trials can be initiated.

The growing interest in fluorinated phenols underscores their significance as building blocks in modern drug discovery. The ability to fine-tune electronic properties through strategic substitution allows for the creation of molecules with tailored biological activities. As computational methods continue to evolve, researchers will be able to more efficiently explore this chemical space, identifying new candidates with improved pharmacological profiles. The case of 2-(1-aminoxy)-propyl)-4-bromo--fluorophenol (CAS No 2229368743) exemplifies how combining structural features such as an --aminoxy group alongside bromo substituents can yield compounds with intriguing therapeutic potential.

Future directions for research on this compound may include exploring its interactions with specific protein targets using biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding these interactions at an atomic level will provide critical insights into its mode of action and guide further optimization efforts. Additionally, investigating its metabolic fate through mass spectrometry-based assays will help assess its bioavailability and potential for toxicity reduction.

In conclusion, 2-(1-aminoxy)-propyl)-4-bromo--fluorophenol (CAS No 2229368743) represents an exciting opportunity for innovation in pharmaceutical chemistry due to its unique structural features, --aminooxy,and
--bromine,
--fluoro. Its preliminary pharmacological activity suggests that it may serve as a valuable scaffold for developing new treatments against inflammatory diseases,
cancer,and other conditions characterized by dysregulated cellular signaling pathways.

The integration

of cutting-edge synthetic methods,

computational modeling

,and

rational drug design approaches

will be essential

in realizing its full therapeutic

promise.